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Compound of Interest

Compound Name: Methyl 4-amino-3-iodobenzoate

Cat. No.: B009237 Get Quote

Methyl 4-amino-3-iodobenzoate is an aromatic organic compound that serves as a crucial

building block and intermediate in the synthesis of more complex molecules, particularly within

the pharmaceutical and materials science sectors.[1][2] Its structure, featuring an aniline, an

iodo-substituent, and a methyl ester, provides multiple reaction sites for synthetic

transformations. However, the very features that make it a versatile reagent also necessitate a

robust understanding of its hazard profile to ensure safe handling.

This guide provides a comprehensive overview for researchers, chemists, and drug

development professionals on the safe handling, storage, and disposal of Methyl 4-amino-3-
iodobenzoate. The protocols and insights herein are synthesized from authoritative safety data

sheets and established laboratory safety principles, aiming to foster a proactive safety culture.

Hazard Identification and Risk Profile
The primary hazards associated with Methyl 4-amino-3-iodobenzoate are irritation to the skin,

eyes, and respiratory system.[3][4][5] It is classified under the Globally Harmonized System

(GHS) with a "Warning" signal word.[3][4][5]

GHS Hazard Statements:

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5]
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H335: May cause respiratory irritation.[3][4]

The causality behind these hazards lies in its chemical nature. As a fine crystalline powder, it

can easily become airborne, leading to inhalation.[1][6] The amino and iodo groups on the

aromatic ring can interact with biological macromolecules, leading to an irritant response upon

contact with mucous membranes, skin, or the respiratory tract. Aromatic amines, as a class,

are known for their potential for skin absorption, making dermal contact a significant route of

exposure.[7]

Physicochemical and Hazard Data Summary
Property Value Source(s)

CAS Number 19718-49-1 [1][3][4][6]

Molecular Formula C8H8INO2 [1][3][6]

Molecular Weight 277.06 g/mol [3][4]

Appearance
White to beige crystalline

powder
[1][5]

Melting Point 86-91 °C [1][4][6]

GHS Signal Word Warning [3][4][5]

Hazard Codes H315, H319, H335 [3][4][5]

Precautionary Codes

P261, P264, P280,

P302+P352,

P305+P351+P338

[3][4]

Comprehensive Protocol for Safe Handling and
Exposure Control
A multi-layered approach, combining engineering controls, administrative procedures, and

personal protective equipment (PPE), is essential for mitigating the risks associated with

handling Methyl 4-amino-3-iodobenzoate.

Engineering Controls: The First Line of Defense
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The primary engineering control is to minimize the generation and inhalation of dust.

Ventilation: All handling of the solid compound, especially weighing and transferring, must be

conducted in a well-ventilated area.[8] A certified chemical fume hood is the standard and

most effective control.[7]

Containment: For procedures with a higher risk of aerosolization, consider using a ventilated

balance enclosure or a glove box.

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
The selection of appropriate PPE is critical to prevent dermal and ocular exposure.[9]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[4][10]

Always inspect gloves for tears or punctures before use and practice proper glove removal

techniques to avoid skin contamination.

Eye and Face Protection: Chemical safety goggles are mandatory.[5][7] If there is a splash

hazard, a face shield should be worn in addition to goggles.[7]

Respiratory Protection: If engineering controls cannot maintain exposure below acceptable

limits, or during spill cleanup, a NIOSH-approved N95 (or better) particulate respirator is

required.[4][11] The use of respirators must be part of a comprehensive respiratory

protection program.[11]

Skin and Body Protection: A standard laboratory coat should be worn, fully buttoned, with

sleeves rolled down. For larger quantities or increased exposure risk, consider a chemical-

resistant apron or coveralls.[1]

Safe Handling Workflow Diagram
The following diagram illustrates the critical safety checkpoints throughout the lifecycle of

handling Methyl 4-amino-3-iodobenzoate in a laboratory setting.
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Preparation & Receiving

Handling & Use

Post-Use & Disposal

Receiving
- Inspect container integrity

- Verify label

SDS Review
- Understand specific hazards
- Note emergency procedures

Before Handling

Storage
- Sealed, dry, dark place

- Room temperature

Store Appropriately

Weighing & Transfer
- Inside chemical fume hood
- Use anti-static measures

Prepare for Use

Reaction Setup
- Ensure compatible solvents/reagents

- Maintain ventilation

Use in Experiment

Decontamination
- Clean work surfaces

- Wash hands thoroughly

After Use

Waste Collection
- Segregate as hazardous waste
- Use labeled, sealed containers

Segregate Waste

Disposal
- Follow institutional EHS guidelines

- Do not use sink/trash disposal

Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 4-amino-3-iodobenzoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b009237?utm_src=pdf-body-img
https://www.benchchem.com/product/b009237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Stability
Proper storage is crucial to maintain the integrity of the compound and prevent hazardous

situations.

Conditions: Store in a tightly sealed container in a dry, cool, and dark place.[1][5][6] The

recommended storage temperature is room temperature.[1][5][6]

Atmosphere: Some suppliers recommend storing under an inert gas, as the compound may

be air-sensitive.[5] This is a critical consideration for long-term storage to prevent gradual

degradation through oxidation.

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases,

as these can initiate vigorous or hazardous reactions.[12][13]

Emergency and First Aid Procedures
In the event of an exposure or spill, immediate and correct action is vital.
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Exposure Route First Aid Protocol Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][12]

Skin Contact

Remove contaminated

clothing. Immediately wash the

affected area with plenty of

soap and water for at least 15

minutes. Seek medical

attention if irritation develops

or persists.

[12]

Inhalation

Move the exposed person to

fresh air. If breathing is difficult,

provide oxygen. If not

breathing, give artificial

respiration. Seek medical

attention.

[12]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[14]

Spill Response Protocol
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Don appropriate PPE, including respiratory protection, gloves, and eye protection.
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Contain & Clean: Gently cover the spill with an inert absorbent material like vermiculite or

sand. Avoid raising dust.[15] Carefully sweep or scoop the material into a labeled, sealable

container for hazardous waste.[13][15]

Decontaminate: Wipe the spill area with a damp cloth, and dispose of the cloth in the

hazardous waste container.

Report: Report the incident to the laboratory supervisor and the institutional Environmental

Health and Safety (EHS) office.

Waste Disposal
Chemical waste must be managed responsibly to protect personnel and the environment.

Classification: Methyl 4-amino-3-iodobenzoate and any materials contaminated with it

(e.g., gloves, absorbent paper, empty containers) must be treated as hazardous chemical

waste.[7]

Collection: Collect waste in a clearly labeled, non-reactive, and sealable container.[8] Do not

mix with other waste streams to avoid potential incompatibilities.[7]

Disposal: Arrange for pickup and disposal through your institution's licensed hazardous

waste management program. Under no circumstances should this chemical be disposed of

down the drain or in the regular trash.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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